Cas no 499988-27-1 (3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid)

• Product Name: 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid
• CAS No: 499988-27-1
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 1553407
• PubChem ID: 135706146
• Update Time: 2025-06-08

3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(1,4-dihydro-4-oxo-2-quinazolinyl)amino]-
• 3-[(4-Oxo-3,4-dihydroquinazolin-2-yl)amino]benzoic Acid
• 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid

• Inchi： 1S/C15H11N3O3/c19-13-11-6-1-2-7-12(11)17-15(18-13)16-10-5-3-4-9(8-10)14(20)21/h1-8H,(H,20,21)(H2,16,17,18,19)
• InChI Key： FDHAKPFFMVWAJP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC2=NC(=O)C3=C(N2)C=CC=C3)=C1

Computed Properties

• Exact Mass: 281.08013

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 524.7±52.0 °C(Predicted)
• PSA: 90.79
• pka: 4.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid

Professional Introduction to 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid (CAS No. 499988-27-1)

3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid, with the CAS number 499988-27-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of both a quinazoline core and an aminobenzoic acid moiety makes it a versatile scaffold for the development of novel therapeutic agents.

The quinazoline scaffold is well-known for its role in medicinal chemistry, particularly in the design of anticancer and antimicrobial agents. Quinazolines exhibit a broad spectrum of biological activities, including kinase inhibition, which has been extensively studied in the context of targeted cancer therapies. The 4-oxo-3,4-dihydroquinazoline moiety in this compound suggests a potential for interaction with biological targets that are sensitive to such structural motifs.

The aminobenzoic acid component adds another layer of functionality to the molecule. Aminobenzoic acids, or anthranilic acid derivatives, are known for their roles in various biological processes, including UV protection and anti-inflammatory effects. The combination of these two pharmacophores in 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid may confer multiple biological activities, making it a promising candidate for further investigation.

Recent research in the field of drug discovery has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. This approach can lead to more effective therapeutic outcomes by addressing complex disease mechanisms. The structural features of 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid make it a candidate for such an approach, particularly in the context of chronic diseases where multiple targets are involved.

One area where this compound shows promise is in the treatment of neurological disorders. Quinazoline derivatives have been reported to have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The aminobenzoic acid moiety may also contribute to these effects by interacting with neurotransmitter systems. Preliminary studies have suggested that derivatives of this class can modulate the activity of enzymes and receptors involved in neurodegenerative processes.

In addition to neurological applications, 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid may also have implications in oncology. The quinazoline core is known to inhibit various kinases that are overexpressed in cancer cells. By combining this with the aminobenzoic acid moiety, researchers aim to develop compounds that can not only inhibit kinase activity but also induce apoptosis or inhibit angiogenesis—key mechanisms in cancer progression.

The synthesis of 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically starts with the formation of the quinazoline ring system followed by functionalization at the 2-position with an amine group. The introduction of the benzoic acid moiety at the 3-position completes the structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

Evaluation of the pharmacological properties of 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid involves both in vitro and in vivo studies. In vitro assays are used to assess interactions with biological targets such as enzymes and receptors. These studies help identify potential mechanisms of action and selectivity profiles. In vivo studies provide insights into the compound's efficacy and safety profiles when administered to animal models.

One notable aspect of this compound is its solubility and bioavailability considerations. The presence of both polar and non-polar functional groups affects its solubility in different solvents and its absorption by biological membranes. Researchers often modify the structure to improve solubility while maintaining biological activity—a critical factor for drug development.

The future directions for research on 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid include exploring its potential as a lead compound for drug development. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs with enhanced properties. Additionally, structural modifications can be guided by insights from crystallographic studies of complexes formed with biological targets.

In conclusion, 3-(4-Oxo-3,4-dihydroquinazolin-2-yl)aminobenzoic Acid (CAS No. 499988-27-1) represents a promising area of research in pharmaceutical chemistry. Its unique structural features position it as a versatile scaffold for developing novel therapeutic agents with applications ranging from neurological disorders to oncology. Further research is warranted to fully elucidate its potential and optimize its properties for clinical use.